Cas no 2121512-71-6 (3-Carboxy-4-methoxyphenylboronic acid pinacol ester)

• Product Name: 3-Carboxy-4-methoxyphenylboronic acid pinacol ester
• CAS No: 2121512-71-6
• MF: C₁₄H₁₉BO₅
• MW: 278.108664751053
• MDL: MFCD24039872
• CID: 5078938
• Update Time: 2026-03-01

3-Carboxy-4-methoxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Carboxy-4-methoxyphenylboronic acid pinacol ester
• 2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid

• MDL： MFCD24039872
• Inchi： 1S/C14H19BO5/c1-13(2)14(3,4)20-15(19-13)9-6-7-11(18-5)10(8-9)12(16)17/h6-8H,1-5H3,(H,16,17)
• InChI Key： AUTLQVCGKZQPPZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C(=O)O)C=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Topological Polar Surface Area: 65

Additional information on 3-Carboxy-4-methoxyphenylboronic acid pinacol ester

Introduction to 3-Carboxy-4-methoxyphenylboronic acid pinacol ester (CAS No. 2121512-71-6)

3-Carboxy-4-methoxyphenylboronic acid pinacol ester (CAS No. 2121512-71-6) is a versatile and important compound in the field of organic synthesis and medicinal chemistry. This compound, often referred to as CMPBE, is a boronic acid derivative that has gained significant attention due to its unique properties and wide range of applications in various scientific and industrial domains.

The chemical structure of 3-Carboxy-4-methoxyphenylboronic acid pinacol ester consists of a phenyl ring with a carboxy group at the 3-position and a methoxy group at the 4-position, linked to a boronic acid moiety through a pinacol ester. This structure confers the compound with excellent reactivity and stability, making it an ideal candidate for various synthetic transformations and conjugation reactions.

In recent years, CMPBE has been extensively studied for its potential applications in drug discovery and development. One of the key areas of research has been its use as a building block in the synthesis of bioactive molecules. The presence of the boronic acid functionality allows for efficient coupling reactions with various functional groups, enabling the construction of complex molecular architectures. This property has been leveraged in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

A notable example of the application of CMPBE in medicinal chemistry is its use in the synthesis of targeted drug delivery systems. The boronic acid moiety can be conjugated with targeting ligands, such as antibodies or peptides, to enhance the specificity and efficacy of drug delivery. This approach has shown promising results in preclinical studies, demonstrating improved pharmacokinetic profiles and reduced side effects compared to traditional drug formulations.

Beyond its role in drug discovery, CMPBE has also found applications in materials science and catalysis. In materials science, the compound is used as a precursor for the synthesis of functional polymers and coatings with enhanced properties such as thermal stability and mechanical strength. In catalysis, CMPBE serves as an effective ligand for transition metal catalysts, improving their activity and selectivity in various chemical reactions.

The synthetic accessibility of CMPBE is another factor contributing to its widespread use. The compound can be synthesized through well-established routes, such as the reaction of 3-carboxy-4-methoxyphenylboronic acid with pinacol under mild conditions. This ease of synthesis ensures a consistent supply for both academic research and industrial applications.

In terms of safety and handling, CMPBE is generally considered safe when appropriate precautions are taken. It is important to handle the compound in well-ventilated areas and use personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. Additionally, proper storage conditions should be maintained to ensure its stability and prevent degradation.

The future prospects for CMPBE are promising, driven by ongoing advancements in synthetic methodologies and emerging applications in biotechnology and materials science. Researchers are continuously exploring new ways to harness the unique properties of this compound to address unmet needs in various fields. For instance, recent studies have focused on developing sustainable synthesis routes for CMPBE, aiming to reduce environmental impact while maintaining high yields and purity.

In conclusion, 3-Carboxy-4-methoxyphenylboronic acid pinacol ester (CAS No. 2121512-71-6) is a multifunctional compound with significant potential in organic synthesis, medicinal chemistry, materials science, and catalysis. Its unique chemical structure and reactivity make it an invaluable tool for researchers and scientists working at the forefront of these fields. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern chemistry.